molecular formula C6H9N3O2S B6150722 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoic acid CAS No. 933705-06-7

4-(5-amino-1,3,4-thiadiazol-2-yl)butanoic acid

Cat. No. B6150722
CAS RN: 933705-06-7
M. Wt: 187.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-(5-amino-1,3,4-thiadiazol-2-yl)butanoic acid” is also known as "4-Oxo-4-((5-sulfamoyl-1,3,4-thiadiazol-2-yl)amino)butanoic acid" . It has a molecular weight of 280.29 . The IUPAC name for this compound is "4-{[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]amino}-4-oxobutanoic acid" .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . For instance, novel 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives have been synthesized efficiently in three steps from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C6H8N4O5S2 . More detailed structural information can be obtained from resources like ChemSpider .


Physical And Chemical Properties Analysis

The compound is a white to off-white solid .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin and eye irritation, and may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoic acid involves the reaction of 2-amino-1,3,4-thiadiazole with butyric anhydride followed by hydrolysis of the resulting intermediate to yield the final product.", "Starting Materials": [ "2-amino-1,3,4-thiadiazole", "Butyric anhydride", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 2-amino-1,3,4-thiadiazole is reacted with butyric anhydride in the presence of a catalyst such as pyridine or triethylamine to yield the intermediate 4-(5-acetylamino-1,3,4-thiadiazol-2-yl)butanoic acid.", "Step 2: The intermediate is then hydrolyzed using a strong base such as sodium hydroxide in water to remove the acetyl group and yield the final product, 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoic acid." ] }

CAS RN

933705-06-7

Product Name

4-(5-amino-1,3,4-thiadiazol-2-yl)butanoic acid

Molecular Formula

C6H9N3O2S

Molecular Weight

187.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.